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Compound of Interest

Compound Name: 2-(Trifluoromethyl)phenothiazine

Cat. No.: B042385 Get Quote

An In-Depth Technical Guide to the Safe Handling and Storage of 2-
(Trifluoromethyl)phenothiazine

This guide provides comprehensive safety procedures, handling protocols, and storage

requirements for 2-(Trifluoromethyl)phenothiazine, tailored for researchers, scientists, and

professionals in drug development. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment and minimizing exposure risks.

Chemical and Physical Properties
2-(Trifluoromethyl)phenothiazine is a yellow, powdered solid that does not mix well with

water[1]. A summary of its key physical and chemical properties is presented below.
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Property Value References

CAS Number 92-30-8 [1][2][3]

Molecular Formula C₁₃H₈F₃NS [3][4][5]

Molecular Weight 267.27 g/mol [1][4][5]

Appearance Yellow powder/solid [1][3]

Melting Point 187 - 192 °C (368.6 - 377.6 °F) [1]

Boiling Point Not available [1]

Vapor Pressure Negligible [1]

Solubility Does not mix well with water [1]

Autoignition Temp. Not available [1][2]

Flash Point Not available [2]

Hazard Identification and Toxicology
This chemical is considered a hazardous substance according to the OSHA Hazard

Communication Standard (29 CFR 1910.1200)[1][2]. The primary hazards include acute oral

toxicity and the potential to form combustible dust concentrations in the air[2][3].

Key Health Hazards:

Harmful if swallowed: Accidental ingestion may be harmful[1]. Animal experiments suggest

that ingestion of less than 150 grams could be fatal or cause serious health damage[1].

Systemic Effects: Large oral doses may lead to liver damage, anemia, abdominal cramps,

and rapid heart rate[1]. Skin absorption, particularly through cuts or irritated skin, may also

produce systemic harmful effects[1].

Inhalation: Inhalation of dust can be harmful[1].

Skin Contact: While not classified as a skin irritant, prolonged exposure may cause abrasive

damage[1]. Harmful systemic effects can result from absorption through the skin[1].
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Eye Contact: Direct contact may cause temporary discomfort, tearing, or redness[1].

Toxicological Data:

Test Result Species References

LD50 Oral 520 mg/kg Mouse [1]

LD50 Intravenous 32 mg/kg Mouse [1]

Safe Handling Procedures
Proper handling is essential to minimize exposure. This involves a combination of engineering

controls, appropriate personal protective equipment (PPE), and strict hygiene practices.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area to control airborne dust[3]

[6]. Use of a properly functioning chemical fume hood is strongly recommended, especially

when weighing or transferring the powder[6].

Process Enclosure: For larger quantities, consider using enclosed systems to minimize dust

release[3].

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or safety glasses with side shields[1][2].

Hand Protection: Use chemically resistant gloves. Suitable materials include

polychloroprene, nitrile rubber, butyl rubber, or polyvinyl chloride[1]. Gloves should be

inspected for degradation before use and disposed of properly after handling[1][6].

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact[1][2].

For significant exposure risks, a full protective suit may be necessary[6].

Respiratory Protection: Under normal laboratory use with adequate ventilation, respiratory

protection may not be required[3]. In situations where dust generation is unavoidable or

ventilation is insufficient, use a NIOSH/MSHA-approved respirator[3][6].
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Hygiene Practices
Avoid all personal contact with the material, including inhalation of dust[1].

Wash hands and any exposed skin thoroughly after handling[2][3][7].

Do not eat, drink, or smoke in areas where the chemical is handled or stored[2][3][7].

Ensure any skin damage, such as cuts or abrasions, is suitably protected before handling

the material[1].
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Start: Receive Chemical

1. Preparation
- Review Safety Data Sheet (SDS)

- Don appropriate PPE

2. Engineering Controls
- Work in a chemical fume hood
- Ensure adequate ventilation

3. Chemical Handling
- Carefully weigh and transfer

- Minimize dust generation

4. Post-Handling
- Decontaminate work surfaces

- Remove PPE correctly

5. Personal Hygiene
- Wash hands thoroughly

End: Store Chemical Properly

Click to download full resolution via product page

Workflow for Safe Handling of 2-(Trifluoromethyl)phenothiazine.
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Storage and Stability
Storage Conditions: Store in original, tightly sealed containers in a dry, cool, and well-

ventilated place[1][2][3].

Chemical Stability: The product is considered stable under recommended storage

conditions[1][3][6].

Incompatible Materials: Avoid contact with strong oxidizing agents, such as nitrates, oxidizing

acids, and chlorine bleaches, as this may result in ignition[1][2][6].

Hazardous Decomposition Products: Combustion can produce hazardous gases, including

carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), sulfur oxides (SOx),

and gaseous hydrogen fluoride (HF)[1][2][3].

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Incident Occurs

Spill / Release Fire Personal Exposure

- Remove ignition sources
- Wear full PPE

- Avoid generating dust
- Sweep into a labeled container

- Use CO₂, dry chemical, or foam
- Wear SCBA and full protective gear

- Avoid dust clouds

- Skin: Flush with water
- Eyes: Rinse for 15 mins

- Inhalation: Move to fresh air
- Ingestion: Rinse mouth

Notify Supervisor / EHS

Seek Immediate Medical Attention

Click to download full resolution via product page

Emergency Response Flow for Incidents.

First Aid Measures
Ingestion: If swallowed, rinse the mouth with water. Call a POISON CENTER or doctor for

medical advice if you feel unwell[2][3][7].

Inhalation: Remove the person from the contaminated area to fresh air. If breathing is difficult

or has stopped, provide artificial respiration and seek immediate medical attention[1][2][3].
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Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin and hair

with running water and soap, if available[1][2][3].

Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15

minutes, ensuring to lift the upper and lower eyelids occasionally. Seek medical attention[1]

[2][3].

Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or

chemical foam[1][2][3].

Specific Hazards: The material is a combustible solid[1]. Fine dust dispersed in the air can

form an explosive mixture with an ignition source[1][2][3].

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA)[2][3][6].

Accidental Release Measures
Minor Spills: Remove all ignition sources. Wear appropriate PPE. Use dry clean-up

procedures and avoid generating dust. Sweep the material into a suitable, labeled container

for disposal[1][3].

Major Spills: Evacuate the area and alert emergency responders. Prevent the material from

entering drains or waterways[1][2][6]. Contain and clean up the spill using procedures that do

not create dust clouds[3][6].

Experimental Protocols
While the safety data sheets cite toxicological data, they do not provide detailed experimental

methodologies. The following are generalized descriptions of protocols relevant to the data and

information found.

Acute Oral Toxicity (LD50) Assessment
The reported oral LD50 value of 520 mg/kg in mice was likely determined using a standardized

protocol, such as those outlined by the Organisation for Economic Co-operation and
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Development (OECD).

Objective: To determine the single dose of the substance that causes mortality in 50% of a

test animal population (e.g., mice) when administered orally.

Methodology (General):

Healthy, young adult laboratory animals are selected and acclimatized.

The test substance is administered in graduated doses to several groups of animals. A

control group receives the vehicle only.

Animals are observed for a set period (typically 14 days) for signs of toxicity and mortality.

Body weight, clinical signs, and any pathological changes are recorded.

The LD50 value is calculated from the mortality data at the end of the observation period

using statistical methods.

Biodegradability Assessment (OECD 301D)
One study utilized the aerobic Closed Bottle test (OECD 301D) to assess the biodegradability

of trifluoromethylated phenothiazine drugs[8].

Objective: To measure the ready biodegradability of a chemical by microbial action in an

aerobic, aqueous medium.

Methodology:

A solution of the test substance is inoculated with a small number of microorganisms in a

completely filled, sealed bottle.

The depletion of dissolved oxygen is measured over a 28-day period.

The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen

demand (ThOD).
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A substance is considered "readily biodegradable" if it reaches a pass level of >60% ThOD

within the 28-day window. The study concluded that trifluoromethylated phenothiazines are

not readily biodegradable[8].

Disposal Considerations
All waste materials must be handled in accordance with local, state, and federal regulations[1].

It is recommended to consult with a licensed professional waste disposal service to ensure

compliance. Do not allow the chemical or its wash water to enter drains[1][6]. Containers

should be punctured to prevent re-use before disposal at an authorized landfill[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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